molecular formula C15H19N3O2S B7555140 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid

2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid

Cat. No. B7555140
M. Wt: 305.4 g/mol
InChI Key: BVGNLNHVVUCPDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid is a chemical compound that has been widely studied in scientific research for its potential applications in various fields. This compound is also known as BZP or benzothiazolylpiperazine and is a derivative of piperazine.

Mechanism of Action

The mechanism of action of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid have been extensively studied. It has been shown to have significant effects on the central nervous system, including increasing levels of dopamine, serotonin, and norepinephrine. It has also been shown to have potential anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid in lab experiments include its potential use as a tool for studying the central nervous system and its effects on neurotransmitters. However, its limitations include potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid. These include further research into its potential use in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Finally, the development of new synthetic methods for the compound may also be an area of future research.

Synthesis Methods

The synthesis of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid involves the reaction between piperazine and 2-chlorobenzothiazole in the presence of a base such as sodium hydroxide. The resulting compound is then further purified to obtain the final product.

Scientific Research Applications

2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have significant effects on the central nervous system and has been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.

properties

IUPAC Name

2-[4-(1,3-benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O2S/c1-11(15(19)20)18-8-6-17(7-9-18)10-14-16-12-4-2-3-5-13(12)21-14/h2-5,11H,6-10H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVGNLNHVVUCPDU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)O)N1CCN(CC1)CC2=NC3=CC=CC=C3S2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.